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Compound of Interest

Compound Name: Beryllium sulfate

Cat. No.: B147924

Introduction: Beryllium sulfate tetrahydrate (BeSOa4-4H20) is a white crystalline inorganic
compound. It serves as a key intermediate in the production of high-purity beryllium oxide,
which is utilized in ceramics and electronics due to its high thermal conductivity and electrical
insulation properties.[1][2] The unique properties of the beryllium cation (Be2*), with its
exceptionally small ionic radius and high charge density, lead to distinctive coordination
chemistry and structural characteristics compared to other alkaline earth metal sulfates. This
guide provides a comprehensive overview of the physicochemical properties of beryllium
sulfate tetrahydrate, tailored for researchers, scientists, and professionals in drug
development. Due to the high toxicity of beryllium compounds, which can cause chronic
beryllium disease, stringent safety protocols are essential when handling this substance.[3]

Core Physicochemical Properties

Beryllium sulfate tetrahydrate is a white, odorless crystalline solid that is denser than water.[4]
[5] It is hygroscopic, meaning it can absorb moisture from the air.[2][3]
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Property Value

Molecular Formula BeS04:4H20

Molecular Weight 177.14 g/mol [1][4][5][6]
Appearance White crystalline solid[1][5][7]
Odor Odorless[5][8]

Density 1.713 g/lcm3 at 25 °C[5][8][9][10]

Decomposes upon heating. Loses two water

Melting Point ,

molecules at approximately 110 °C.[1][11][7][8]
Boiling Point Decomposes[11][8]
Refractive Index (n_D) 1.4374[11][7][8]

Structural and Thermodynamic Properties
Crystal Structure

The crystal structure of beryllium sulfate tetrahydrate is distinct from that of other alkaline
earth sulfates. X-ray crystallography reveals that the tetrahydrate form contains a tetrahedral
[Be(H20)4]2* cationic unit.[11][8][12] This coordination is a direct result of the small size of the
Be2* ion. In contrast, the analogous magnesium salt, MgSOa4-6H20, features an octahedral
[Mg(H20)e]?* unit.[8][12] The anhydrous form of beryllium sulfate has a structure containing
alternating tetrahedrally coordinated beryllium and sulfur atoms.[8][12]

Crystal Property Value

Crystal System Tetragonal[2][5][9]

Space Group | 4/m ¢ m[5]

Lattice Parameters a=8.02A, b=8.02A, ¢c=10.75 A[5]
Cell Angles a=90° B =90°y=90°5]

Be-O Bond Distance ~156 pm[11][12]

S-O Bond Distance ~150 pm[11][12]
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Thermodynamic Data

The following thermodynamic parameters have been established for anhydrous beryllium
sulfate.

Thermodynamic Property Value

Standard Enthalpy of Formation (AfHO9g) -1197 kJ/mol[11][8]
Gibbs Free Energy of Formation (AfGS) -1088 kJ/mol[11][8]
Standard Molar Entropy (S©9g) 90 J/mol-K[11][8]

Thermal Decomposition

Beryllium sulfate tetrahydrate undergoes a stepwise dehydration process upon heating. It
loses two molecules of water at approximately 110 °C to form the dihydrate (BeSOa4-2H20).[11]
[71[8][9] Complete dehydration to the anhydrous salt (BeSOa4) occurs at 400 °C.[11][8][9][12]
The anhydrous form is stable up to 550-600 °C, at which point it decomposes to yield beryllium
oxide (BeO) and sulfur trioxide (SOs).[1][11]

~110°C ~400 °C
BeS0a4:4H20 -2H>0 BeS0a4:2H20 -2H20 BeSOa4 550-600 °C BeO + SOs
(Tetrahydrate) (Dihydrate) (Anhydrous) (Decomposition Products)

Click to download full resolution via product page

Caption: Thermal decomposition pathway of beryllium sulfate tetrahydrate.

Solubility

Beryllium sulfate tetrahydrate is freely soluble in water but insoluble in alcohol.[11][9][13] Its
agueous solubility increases with temperature.
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Temperature (°C) Solubility ( g/100 mL H20)
0 36.2[11][7][8]

20 40.0[1][7](8]

25 41.3[14]

30 30.5[2][9]

60 54.3[11][71[8]

Biological Interactions and Signaling Pathways

While research into the specific molecular interactions of beryllium sulfate is ongoing, it is
known to have significant biological effects. Notably, beryllium sulfate has been shown to
activate a distinct branch of the p53 signaling network in certain cell lines without inducing DNA
damage.[14] This leads to the upregulation of the cell cycle inhibitor p21, demonstrating a
unique mechanism of cellular interaction compared to classic DNA-damaging agents.[14] It has
also been documented that beryllium sulfate can modulate innate immune responses.[1]
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Preparation

Weigh 5-10 mg
of BeS0a4-4H20

Place Sample in
Alumina Crucible

TGA EXecution

Load Crucible into TGA

Purge with Inert Gas
(e.g., N2)

Beryllium Sulfate
(BeSOa)

Heat from Ambient to 700 °C
(20 °C/min)

p53 Activation
(DNA Damage Independent)

Ana vysis

Record Mass vs.
Temperature Data

.

Analyze TGA Curve for
Decomposition Steps

p21 Upregulation

Cell Cycle Arrest
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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